Cas no 2217-43-8 (5,6,7,8-tetrahydronaphthalen-2-amine)

• Product Name: 5,6,7,8-tetrahydronaphthalen-2-amine
• CAS No: 2217-43-8
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• MDL: MFCD00130046
• CID: 262332
• PubChem ID: 24885462
• Update Time: 2025-07-23

5,6,7,8-tetrahydronaphthalen-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenamine,5,6,7,8-tetrahydro-
• 5,6,7,8-Tetrahydro-2-naphthylamine
• 5,6,7,8-tetrahydronaphthalen-2-amine
• (5,6,7,8-Tetrahydronaphthalen-2-yl)amine
• 2-5,6,7,8-tetrahydronaphthylamine
• 2-Amino-5,6,7,8-tetrahydronaphthalene
• 2-Naphthalenamine,5,6,7,8-tetrahydro
• 5,6,7,8-tetrahydro-2-naphthalenamine
• 5,6,7,8-tetrahydro-naphtalen-2-ylamine
• 5,6,7,8-tetrahydronaphthalene-2-amine
• 6-Amino-1,2,3,4-tetrahydronaphthalene
• 6-Aminotetralin
• DTXSID30176702
• J-014566
• SCHEMBL264473
• 5,6,7,8-Tetrahydro-2-naphthylamine, 96%
• Z278204684
• MFCD00130046
• (5,6,7,8-Tetrahydronaphthalen-2-yl)amine, 2-Amino-5,6,7,8-tetrahydronaphthalene, 6-Amino-1,2,3,4-tetrahydronaphthalene, 6-Aminotetralin
• NS00027090
• EINECS 218-714-8
• 2-Naphthalenamine, 5,6,7,8-tetrahydro-
• AC-17557
• A878662
• L25UNU8WNU
• 5, 6, 7, 8-tetrahydronaphthalen-2-amine
• AS-62985
• SB75458
• AKOS000145620
• EN300-53382
• UNII-L25UNU8WNU
• 2217-43-8
• 1,2,3,4-Tetrahydro-6-naphthylamine
• 2-Naphthylamine, 5,6,7,8-tetrahydro-
• SY102107
• 5,6,7,8-Tetrahydro-2-naphthalenamine #
• 5,6,7,8-tetrahydro-naphthalen-2-ylamine
• 5,6,7,8-tetrahydronaphthalen-2-ylamine
• STK783528
• ALBB-025795
• naphthalene, 6-amino-1,2,3,4-tetrahydro-

• MDL： MFCD00130046
• Inchi： 1S/C10H13N/c11-10-6-5-8-3-1-2-4-9(8)7-10/h5-7H,1-4,11H2
• InChI Key： MOXOFSFWYLTCFU-UHFFFAOYSA-N
• SMILES： NC1C=CC2=C(C=1)CCCC2

Computed Properties

• Exact Mass: 147.10500
• Monoisotopic Mass: 147.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.6

Experimental Properties

• Color/Form: White to yellowish brown to green powder, crystals, crystalline powder, solid and / or bulk
• Density: 1.062
• Melting Point: 34-38 °C
• Boiling Point: 110 °C/5 mmHg
• Flash Point: 140.8 °C
• Refractive Index: 1.598
• PSA: 26.02000
• LogP: 2.72880

5,6,7,8-tetrahydronaphthalen-2-amine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 5,6,7,8-tetrahydronaphthalen-2-amine

Professional Introduction to 5,6,7,8-tetrahydronaphthalen-2-amine (CAS No. 2217-43-8)

5,6,7,8-tetrahydronaphthalen-2-amine, identified by the Chemical Abstracts Service registry number CAS No. 2217-43-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This tetrahydronaphthalene derivative has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The molecule consists of a partially hydrogenated naphthalene core substituted with an amine group at the 2-position, which contributes to its unique reactivity and biological properties.

The structural motif of 5,6,7,8-tetrahydronaphthalen-2-amine makes it a valuable scaffold for the synthesis of more complex pharmacophores. Its aromatic system, while modified by hydrogenation, retains the inherent stability and electronic characteristics of naphthalene, making it a promising candidate for further functionalization. The presence of the amine group at the 2-position allows for diverse chemical transformations, including acylation, alkylation, and coupling reactions, which are pivotal in drug discovery processes.

In recent years, 5,6,7,8-tetrahydronaphthalen-2-amine has been explored in various research avenues within pharmaceutical chemistry. One notable area of interest is its role as a precursor in the synthesis of bioactive molecules. The compound’s ability to serve as a building block for more intricate structures has led to its incorporation into several lead compounds under investigation for therapeutic applications. For instance, derivatives of this molecule have been studied for their potential in modulating enzyme activity and interacting with biological targets.

The pharmacological relevance of 5,6,7,8-tetrahydronaphthalen-2-amine has been further underscored by its incorporation into several novel drug candidates. Researchers have leveraged its structural features to develop molecules with enhanced binding affinity and selectivity. These efforts have been complemented by computational studies that predict the binding modes of 5,6,7,8-tetrahydronaphthalen-2-amine derivatives with target proteins. Such simulations have provided insights into optimizing molecular interactions and improving drug-like properties.

Moreover, the synthesis of 5,6,7,8-tetrahydronaphthalen-2-amine has been refined through advanced methodologies to enhance yield and purity. Catalytic hydrogenation techniques have been particularly effective in producing this compound with high enantiomeric purity when required. Such advancements in synthetic chemistry have facilitated its use in more complex synthetic routes without compromising efficiency or scalability.

The biological activity of 5,6,7,8-tetrahydronaphthalen-2-amine has also been explored in preclinical studies. Initial findings suggest that certain derivatives exhibit promising effects on physiological pathways relevant to neurological disorders and inflammatory conditions. These observations have spurred further investigation into the potential therapeutic applications of this compound class. The ability to fine-tune its structure has opened doors for developing molecules with tailored biological activities.

Recent breakthroughs in medicinal chemistry have highlighted the importance of 5,6,7,8-tetrahydronaphthalen-2-amine as an intermediate in multi-step syntheses. Its incorporation into peptidomimetics and other heterocyclic frameworks has demonstrated its versatility as a pharmacophoric element. The compound’s stability under various reaction conditions makes it an attractive choice for industrial-scale production as well.

The future prospects of 5,6,7,8-tetrahydronaphthalen-2-amine in pharmaceutical research are vast and multifaceted. Ongoing studies aim to uncover new synthetic pathways and expand its utility in drug development pipelines. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical applications.

In conclusion,5,6,,7,,8-tetrahydronaphthalen-2-amine (CAS No. 2217-43-8) represents a cornerstone in modern medicinal chemistry. Its unique structural features and synthetic accessibility position it as a key intermediate for developing novel therapeutic agents. As research continues to evolve，the full potential of this compound is likely to be realized，contributing significantly to advancements in healthcare solutions.